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Compound of Interest

Compound Name: Biotin-d2-1

Cat. No.: B15088256

Biotin-d2: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biotin-d2, a deuterated isotopologue of Biotin (Vitamin B7), serves as a crucial internal
standard for the accurate quantification of biotin in various biological matrices. Its use in mass
spectrometry-based analytical methods, such as liquid chromatography-mass spectrometry
(LC-MS) and gas chromatography-mass spectrometry (GC-MS), is essential for
pharmacokinetic studies, clinical diagnostics, and nutritional research. This technical guide
provides an in-depth overview of the physical and chemical characteristics of Biotin-d2,
detailed experimental protocols for its analysis, and a summary of the key metabolic and
signaling pathways of biotin.

Physical and Chemical Characteristics

Biotin-d2 is a synthetic compound where two hydrogen atoms in the biotin molecule have been
replaced by deuterium. This isotopic labeling minimally alters the chemical properties of the
molecule while providing a distinct mass shift, making it an ideal internal standard for mass
spectrometry.
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Systematic Name

5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-
d]imidazol-4-yl-6,6-d2]pentanoic acid

Synonyms

D-Biotin-d2-(ring-6,6-d2), Vitamin B7-d2,
Vitamin H-d2

CAS Number

1217481-41-8

Molecular Formula

C10H14D2N203S

Molecular Weight 246.32 g/mol [1][2]
Appearance White to off-white solid[3][4]
Melting Point 231 - 233 °C (for unlabeled Biotin)[3]
. Soluble in ethanol (=10 mg/ml) and heated
Solubility
water (=10 mg/ml)
Purity Typically 298% chemical purity
Isotopic Incorporation 299% deuterated forms (d1-d2); <1% dO
Storage Store at -20°C for long-term stability
N Stable under recommended storage conditions.
Stability

Incompatible with strong oxidizing agents.

Experimental Protocols
Synthesis of Biotin-d2 (General Approach)

While a specific, detailed protocol for the synthesis of Biotin-d2 is not readily available in the
public domain, a general approach can be inferred from patented methods for D(+)-biotin
synthesis. The introduction of deuterium at the 6,6-position of the biotin ring would likely involve
the use of a deuterated precursor or a specific reduction step using a deuterium source.

Disclaimer: The following is a generalized workflow and should be adapted and optimized by
qualified chemists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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biotin-d2-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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